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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728 Get Quote

Essential Safety and Handling Guide for 3-
Mercaptopropionic acid-d4
This guide provides immediate and essential safety, operational, and disposal information for

handling 3-Mercaptopropionic acid-d4. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 3-Mercaptopropionic acid-d4

Synonyms: 3-Sulfanylpropanoic-d4 acid

CAS Number: 1141488-67-6

Hazard Identification and Classification
Based on the data for the non-deuterated analogue, 3-Mercaptopropionic acid, the deuterated

compound should be handled as a substance with the following hazards:

Acute Toxicity (Oral): Toxic if swallowed.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1]
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Acute Toxicity (Inhalation): Harmful if inhaled.[1][2]

Corrosive to Metals: May be corrosive to metals.[1][2]

GHS Pictograms:

Signal Word: Danger

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure protection from the hazards

associated with 3-Mercaptopropionic acid-d4.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields, or a full-face

shield.[2][3]

Protects against splashes and

aerosols that can cause

severe eye damage.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended) and a flame-

resistant lab coat.[4][5]

Double-gloving is

recommended.

Prevents skin contact which

can cause severe burns.

Check glove compatibility and

replace frequently.

Respiratory Protection

Use in a well-ventilated area,

preferably under a certified

chemical fume hood.[2] If

ventilation is inadequate, a

suitable respirator must be

worn.

Minimizes inhalation of harmful

vapors.

Footwear
Closed-toe shoes made of a

chemical-resistant material.

Protects feet from potential

spills.

Operational and Handling Plan
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Adherence to a strict operational protocol is necessary to minimize exposure and ensure the

stability of the compound.

Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.[6]

Prepare and label all necessary glassware and equipment within the fume hood.

Have designated, labeled waste containers ready for liquid and solid chemical waste.

Handling:

Don all required PPE before handling the chemical.

Equilibrate the 3-Mercaptopropionic acid-d4 container to room temperature before

opening to prevent moisture condensation.

To minimize air exposure and potential for hydrogen-deuterium exchange, consider

handling under an inert gas atmosphere (e.g., argon or nitrogen).

Use only compatible materials for handling and storage, such as glass or corrosion-

resistant containers.[2]

During the Reaction:

Keep all containers sealed when not in use.

Maintain the reaction within the chemical fume hood.

Work-Up:

Conduct all work-up procedures within the fume hood.

Quench any reactive materials safely.
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Decontaminate all glassware and equipment that have come into contact with the

chemical.

Emergency Procedures
Emergency Situation Procedure

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[6] Seek immediate medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.[6]

Inhalation

Move the victim to fresh air immediately.[6] If

breathing is difficult, give oxygen.[6] If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[1] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[6] Seek immediate medical attention.[6]

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable, labeled container for disposal.[6] Do

not let the product enter drains.[3]

Disposal Plan
Proper disposal of 3-Mercaptopropionic acid-d4 and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance. Deuterated

compounds are generally not considered radioactive but should be disposed of as chemical

waste.
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Waste Type Disposal Procedure

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label

must explicitly state that the container holds

"Non-halogenated organic waste" and "thiol-

containing waste".

Solid Waste

Contaminated items such as gloves, pipette tips,

and paper towels should be placed in a sealed

plastic bag, which is then placed in a designated

solid hazardous waste container.

General Guidance

All chemical waste should be disposed of

through a licensed contractor, following all

institutional and governmental regulations. Do

not dispose of down the sink.

Experimental Workflow
The following diagram illustrates the logical workflow for safely handling 3-Mercaptopropionic
acid-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12314728?utm_src=pdf-body
https://www.benchchem.com/product/b12314728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12314728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 3-Mercaptopropionic acid-d4

Preparation
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Procedure
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Prepare & Label Glassware

Ready Waste Containers

Don All Required PPE

Equilibrate Chemical

Transfer Under Inert Gas

Conduct Reaction in Hood

Perform Work-up in Hood

Decontaminate Glassware

Dispose of Solid Waste Dispose of Liquid Waste

Remove PPE

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Mercaptopropionic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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